cis-2-Butene-1,4-Diol
Overview
Description
Cis-2-Butene-1,4-Diol (CBD) is a diol with two hydroxyl groups attached to the same carbon atom. It is a colorless liquid with a sweet, musty odor. CBD is used in various applications, including food flavoring, pharmaceuticals, and industrial solvents. Its low toxicity makes it ideal for use in a variety of products.
Scientific Research Applications
Enzyme Affinity Labeling : It has potential as an affinity label for enzymes that bind sugar bisphosphates. Cis- and trans-2,3-epoxybutane-1,4-diol 1,4-bisphosphate, derivatives of cis-2-Butene-1,4-Diol, show promising applications in this area due to their less electrophilic nature compared to other compounds (Schloss & Hartman, 1980).
Nickel Electrodeposition : In electrochemistry, this compound, combined with coumarin, enhances the smoothness of nickel electrodeposits at high speed. This is crucial for promoting crystal nucleation and columnar growth (Nam et al., 2014).
Chemical Synthesis : This compound is involved in the stereospecific production of 3,4-dimethyl-1,2-disilacyclobutenes, offering a new route to an isolable 1,2-disilabenzene (Kinjo et al., 2007).
Surface Science : this compound's adsorption configuration on Si(100) surfaces involves a bridged structure, which has implications in experimental observations and provides a consistent explanation for STM images (Do Hwan Kim, 2012).
Chiral Separation : Its isomers (cis and trans) have been effectively separated using the ChiraSpher column, which is important for pharmaceutical applications (Pan et al., 2005).
Catalysis and Hydrogenation : Various studies have focused on the hydrogenation of 2-butyne-1,4-diol to this compound using different catalysts, which is significant for industrial applications (Taira, 1962).
Organic Chemistry : It plays a role in the synthesis of polymers and other organic compounds, indicating its utility as a building block in organic synthesis (Kiesewetter et al., 2011).
Mechanism of Action
Target of Action
cis-2-Butene-1,4-Diol is a chemical compound that has been used in the production of endosulfan . It is also used as a probe for studying isomerization versus hydrogenation and hydrogenolysis reactions .
Mode of Action
It is known to participate in reactions involving isomerization, hydrogenation, and hydrogenolysis . In the production of endosulfan, it reacts with hexachlorocyclopentadiene to form endosulfan diol .
Biochemical Pathways
This compound is involved in the synthesis of endosulfan, a widely used insecticide. The compound reacts with hexachlorocyclopentadiene to form endosulfan diol, which then reacts with thionyl chloride to form endosulfan .
Pharmacokinetics
Its physical properties such as its boiling point (235 °c), melting point (4-10 °c), and density (1072 g/mL at 20 °C) have been documented . These properties can influence its bioavailability and pharmacokinetics.
Result of Action
It is known to be involved in the synthesis of endosulfan, an insecticide . It is also used as a probe for studying isomerization versus hydrogenation and hydrogenolysis reactions .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its physical properties such as boiling point, melting point, and density can be affected by temperature and pressure . Additionally, its reactivity in chemical reactions can be influenced by the presence of other compounds and catalysts .
Safety and Hazards
Cis-2-Butene-1,4-Diol is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and wearing protective gloves/eye protection/face protection .
Future Directions
Biochemical Analysis
Biochemical Properties
The biochemical properties of cis-2-Butene-1,4-Diol are not fully understood. It is known to be involved in certain biochemical reactions. For example, it efficiently catalyzes cyclodehydration with active methylene compounds to give 2-vinyl-2,3-dihydrofurans .
Molecular Mechanism
It is known to exert its effects at the molecular level, possibly through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound has a boiling point of 235 °C and a melting point between 4-10 °C . This suggests that it is stable under normal laboratory conditions.
properties
IUPAC Name |
(Z)-but-2-ene-1,4-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O2/c5-3-1-2-4-6/h1-2,5-6H,3-4H2/b2-1- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORTVZLZNOYNASJ-UPHRSURJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C=CCO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(/C=C\CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301018106 | |
Record name | (2Z)-2-Butene-1,4-diol | |
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Molecular Weight |
88.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Nearly colorless, odorless liquid; [HSDB] Faintly yellow-green clear viscous liquid; [MSDSonline] | |
Record name | 1,4-Dihydroxy-2-butene | |
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Boiling Point |
141-149 °C AT 20 MM HG | |
Record name | 1,4-DIHYDROXY-2-BUTENE | |
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Flash Point |
128 °C, 128 °C (263 °F) OC | |
Record name | 1,4-Dihydroxy-2-butene | |
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Record name | 1,4-DIHYDROXY-2-BUTENE | |
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Solubility |
VERY SOL IN WATER, ETHYL ALCOHOL, ACETONE; SPARINGLY SOL IN BENZENE | |
Record name | 1,4-DIHYDROXY-2-BUTENE | |
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Density |
1.067-1.074 | |
Record name | 1,4-DIHYDROXY-2-BUTENE | |
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Vapor Density |
3.0 (AIR= 1) | |
Record name | 1,4-DIHYDROXY-2-BUTENE | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.04 [mmHg] | |
Record name | 1,4-Dihydroxy-2-butene | |
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Color/Form |
ALMOST COLORLESS LIQUID | |
CAS RN |
6117-80-2, 110-64-5 | |
Record name | cis-2-Butene-1,4-diol | |
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Record name | 2-Butene-1,4-diol, (2Z)- | |
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Record name | Butenediol | |
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Record name | 2-Butene-1,4-diol | |
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Record name | (2Z)-2-Butene-1,4-diol | |
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Record name | (Z)-2-butene-1,4-diol | |
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Record name | But-2-ene-1,4-diol | |
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Record name | 2-BUTENE-1,4-DIOL, (2Z)- | |
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Record name | 1,4-DIHYDROXY-2-BUTENE | |
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Melting Point |
7 °C (45 °F) | |
Record name | 1,4-DIHYDROXY-2-BUTENE | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of cis-2-Butene-1,4-diol?
A1: this compound has the molecular formula C4H8O2 and a molecular weight of 88.11 g/mol.
Q2: How is the structure of this compound confirmed spectroscopically?
A2: Several spectroscopic techniques are employed to confirm the structure of this compound, including:
- Infrared (IR) Spectroscopy: IR spectroscopy identifies functional groups through their characteristic absorption bands. For this compound, prominent bands include those corresponding to O-H stretching (broad band around 3200-3500 cm-1) and C=C stretching (around 1650 cm-1). [, ]
- Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H NMR and 13C NMR are used to determine the arrangement of hydrogen and carbon atoms, respectively, within the molecule. [, , , ]
Q3: How does this compound impact the properties of polyurethanes?
A3: this compound is often incorporated into polyurethane synthesis as a chain extender. It introduces unsaturation into the polymer backbone, influencing properties such as: [, ]
- Flexibility and Elasticity: Increasing chain extender unsaturation can decrease tensile strength, elongation, and modulus, ultimately increasing flexibility. []
- Phase Morphology: The unsaturated structure affects phase separation and hydrogen bonding within the polyurethane, impacting its mechanical and thermal properties. []
Q4: What is the significance of this compound in selective hydrogenation reactions?
A4: this compound is a key intermediate in the selective hydrogenation of 2-Butyne-1,4-diol to 1,4-Butanediol. Various catalyst systems, especially palladium-based ones, are investigated for this reaction. [, , ]
Q5: How does the choice of catalyst and reaction conditions impact selectivity in 2-Butyne-1,4-diol hydrogenation?
A5: Catalyst support and reaction conditions play crucial roles in determining product selectivity. For instance:
- Palladium on Calcium Carbonate with Ammonia: This system exhibits remarkable selectivity towards this compound due to the competitive adsorption of ammonia on the catalyst surface. []
- Monolithic Downflow Bubble Column Reactor: This reactor system, operating under specific flow conditions and bubble dispersion levels, demonstrates high selectivity towards this compound by enabling efficient gas-liquid interaction and controlled reaction conditions. []
Q6: How is computational chemistry applied to understand the reactivity of this compound?
A6: Computational studies are employed to investigate various aspects, including:
- Reaction Mechanism: Density functional theory (DFT) calculations can help elucidate the mechanism of reactions involving this compound, such as its adsorption on silicon surfaces. []
- Neighboring Group Participation: Computational methods, such as DFT, are used to explore the possibility of neighboring group participation in reactions involving this compound derivatives, like in the synthesis of psico-oxetanocin analogues. []
Q7: How do structural modifications of this compound derivatives affect their properties?
A7:
- Chain Length: In the synthesis of lactone-type anionic surfactants, increasing the size of the lactone ring derived from this compound leads to lower critical micelle concentrations (CMC), indicating increased surface activity. []
- Side Chains: Introducing a hexyl side chain into the lactone-type surfactants can affect their aggregation behavior and solubilization ability due to steric hindrance. []
Q8: How stable are unsaturated polyesters incorporating this compound?
A8: The thermal stability of unsaturated polyesters containing this compound can be lower compared to their saturated counterparts. This is attributed to the presence of the double bond in the diol structure. []
Q9: What are the applications of this compound in organic synthesis?
A9:
- Synthesis of Natural Products: this compound serves as a valuable starting material in the synthesis of various natural products, including (+)-tetronolide, the aglycon of tetrocarcins, [] and 3-epi-jaspine B, a cytotoxic anhydrophytosphingosine. []
- Preparation of Tripodal Ligands: It can be used to synthesize all-cis-1,2,3-tris(diphenylphosphinomethyl)cyclopropane and its derivatives, which function as tripodal ligands in organometallic chemistry. []
Q10: How is this compound utilized in material science?
A10:
- Preparation of Nanoparticles: this compound can be employed in the synthesis of crosslinked polydicyclopentadiene nanoparticles via a ring-opening metathesis polymerization-induced self-assembly approach. []
- Modification of Kevlar Fiber: It has been explored as a modifier for Kevlar fiber, aiming to improve its interfacial adhesion properties. []
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